Cas no 490-64-2 (2,4,5-Trimethoxybenzoic acid)
2,4,5-Trimethoxybenzoic acid structure
Product Name:2,4,5-Trimethoxybenzoic acid
CAS No:490-64-2
MF:C10H12O5
MW:212.199283599854
MDL:MFCD00002435
CID:37737
PubChem ID:10276
Update Time:2025-04-18
2,4,5-Trimethoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5-Trimethoxybenzoic acid
- Asaronic acid
- 2,3-DIHYDRO-3-OXO-1H-INDENE-5-CARBONITRILE
- 2,4,5-Trimethoxy-benzoesaeure
- 2,4,5-Trimethoxybenzoic
- 2,4,5-trimethoxy-benzoicaci
- Asaronsaeure
- Benzoic acid,2,4,5-trimethoxy
- RARECHEM AL BO 0322
- Benzoic acid, 2,4,5-trimethoxy-
- KVZUCOGWKYOPID-UHFFFAOYSA-N
- Calamonic acid
- Asarylic acid
- KSC489O7D
- 2,4,5-TrimethoxybenzoicAcid
- 2,4,5-trimethoxy-benzoic acid
- EBD39166
- BCP10509
- CT0088
- SBB040530
- RP26671
- VZ22372
- TRA0074534
- SY0
-
- MDL： MFCD00002435
- Inchi： 1S/C10H12O5/c1-13-7-5-9(15-3)8(14-2)4-6(7)10(11)12/h4-5H,1-3H3,(H,11,12)
- InChI Key： KVZUCOGWKYOPID-UHFFFAOYSA-N
- SMILES： COC1C(OC)=CC(C(=O)O)=C(OC)C=1
Computed Properties
- Exact Mass: 212.06800
- Monoisotopic Mass: 212.068473
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.4
- Topological Polar Surface Area: 65
Experimental Properties
- Color/Form: White solid
- Density: 1.3006 (rough estimate)
- Melting Point: 142.0 to 146.0 deg-C
- Boiling Point: 300°C(lit.)
- Flash Point: 300℃
- Refractive Index: 1.5140 (estimate)
- Water Partition Coefficient: dissolution
- PSA: 64.99000
- LogP: 1.41060
- Solubility: Soluble in water
- λmax: 226(EtOH)(lit.)
2,4,5-Trimethoxybenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： S24/25:Prevent skin and eye contact.
- Safety Instruction： S24/25
- TSCA：Yes
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
- Safety Term：S24/25
2,4,5-Trimethoxybenzoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,4,5-Trimethoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 138894-10G |
2,4,5-Trimethoxybenzoic acid |
490-64-2 | 10g |
¥263.86 | 2023-12-10 | ||
| Matrix Scientific | 075545-25g |
2,4,5-Trimethoxybenzoic acid, 95+% |
490-64-2 | 95+% | 25g |
$40.00 | 2023-09-10 | |
| Matrix Scientific | 075545-100g |
2,4,5-Trimethoxybenzoic acid, 95+% |
490-64-2 | 95+% | 100g |
$108.00 | 2023-09-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T819867-250g |
2,4,5-Trimethoxybenzoic acid |
490-64-2 | 97% | 250g |
1,094.00 | 2021-05-17 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R009851-10g |
2,4,5-Trimethoxybenzoic acid |
490-64-2 | 97% | 10g |
￥31 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R009851-50g |
2,4,5-Trimethoxybenzoic acid |
490-64-2 | 97% | 50g |
￥151 | 2024-05-23 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T27620-25g |
2,4,5-Trimethoxybenzoic acid |
490-64-2 | 99% | 25g |
¥97.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T27620-100g |
2,4,5-Trimethoxybenzoic acid |
490-64-2 | 99% | 100g |
¥349.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T27620-5g |
2,4,5-Trimethoxybenzoic acid |
490-64-2 | 99% | 5g |
¥39.0 | 2023-09-06 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T115805-100g |
2,4,5-Trimethoxybenzoic acid |
490-64-2 | 99% | 100g |
¥221.90 | 2023-09-01 |
2,4,5-Trimethoxybenzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:490-64-2)2,4,5-Trimethoxybenzoic acid
Order Number:A827651
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):461.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:490-64-2)2,4,5-Trimethoxybenzoic acid
Order Number:sfd7898
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:490-64-2)2,4,5-三甲氧基苯甲酸
Order Number:LE2469095;LE2299
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
2,4,5-Trimethoxybenzoic acid Related Literature
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1. Charge-transfer reactions of methoxybenzenes with aromatic carbonyl triplets. A laser flash photolytic studyP. K. Das,K. Bobrowski J. Chem. Soc. Faraday Trans. 2 1981 77 1009
-
Jiantao Wang,Zili Cui,Yuexia Zhang,Huajie Li,Long-Min Wu,Zhongquan Liu Org. Biomol. Chem. 2011 9 663
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3. Flavonoids from Distemonanthus benthamianus Baillon. Methoxylated flavones and inter-relationships of benthamianin, a [2]benzopyrano[4,3-b][1]benzopyranElfranco Malan,David G. Roux J. Chem. Soc. Perkin Trans. 1 1979 2696
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4. XCV.—m-Hemipinic and asaronic acidsBernard Dunstan Wilkinson Luff,William Henry Perkin,Robert Robinson J. Chem. Soc. Trans. 1910 97 1131
-
5. Model studies related to the synthesis of fredericamycin ADerrick L. J. Clive,Ahmad Khodabocus,Peter G. Vernon,A. Ga?tan Angoh,Luc Bordeleau,Donald S. Middleton,Christopher Lowe,Dorit Kellner J. Chem. Soc. Perkin Trans. 1 1991 1433
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